Cas no 5135-33-1 (Adenosine, 5'-S-propyl-5'-thio-)

• Product Name: Adenosine, 5'-S-propyl-5'-thio-
• CAS No: 5135-33-1
• MF: C₁₃H₁₉N₅O₃S
• MW: 325.386660814285
• CID: 362485
• PubChem ID: 25202364
• Update Time: 2025-04-19

Adenosine, 5'-S-propyl-5'-thio- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-S-propyl-5'-thio-
• (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(propylsulfanylmethyl)oxolane-3,4-diol
• 5135-33-1
• SCHEMBL2829515
• CHEMBL551103
• DTXSID50649069
• 5'-S-Propyl-5'-thioadenosine
• (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((propylthio)methyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C13H19N5O3S/c1-2-3-22-4-7-9(19)10(20)13(21-7)18-6-17-8-11(14)15-5-16-12(8)18/h5-7,9-10,13,19-20H,2-4H2,1H3,(H2,14,15,16)/t7-,9-,10-,13-/m1/s1
• InChI Key： IVGJMPBYPXLAAV-QYVSTXNMSA-N
• SMILES： S(CCC)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 325.12107
• Monoisotopic Mass: 325.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 119.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxy-5'-thionucleosides